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Compound of Interest

Compound Name: 3-Benzylcyclobutanol

Cat. No.: B1377034

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the chemical identity and properties of benzyl-substituted
cyclobutanol derivatives. Initial inquiries for "3-Benzylcyclobutanol” did not yield a discrete
CAS number or specific molecular weight from publicly available chemical databases. The
compound that is consistently and commercially identified is 3-(Benzyloxy)cyclobutanol. This
document focuses on the available data for this related and structurally similar compound,
while clarifying the distinction.

Physicochemical Data

Quantitative data for 3-(Benzyloxy)cyclobutanol is summarized in the table below. No specific
data was found for 3-Benzylcyclobutanol.

Property Value Source
Compound Name 3-(Benzyloxy)cyclobutanol N/A
CAS Number 100058-61-5 [1][2]
Molecular Formula C11H1402 [1][2]
Molecular Weight 178.23 g/mol [1][2]
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Structural Distinction

The key structural difference between the requested "3-Benzylcyclobutanol” and the
identified "3-(Benzyloxy)cyclobutanol” lies in the linkage of the benzyl group to the cyclobutane
ring. In 3-(Benzyloxy)cyclobutanol, an oxygen atom bridges the benzyl group and the
cyclobutane ring, forming a benzyl ether. In the theoretical 3-Benzylcyclobutanol, the benzyl
group is directly bonded to a carbon atom of the cyclobutane ring. This structural variance is
visualized below.

Caption: Structural difference between 3-Benzylcyclobutanol and 3-(Benzyloxy)cyclobutanol.

Experimental Protocols

While no experimental protocols for the synthesis or use of 3-Benzylcyclobutanol were
identified, a synthetic route for 3-(Benzyloxy)cyclobutanol has been described.

Synthesis of 3-(Benzyloxy)cyclobutanol from 3-
(Benzyloxy)cyclobutanone

A common method for the synthesis of 3-(Benzyloxy)cyclobutanol involves the reduction of the
corresponding ketone, 3-(Benzyloxy)cyclobutanone.[2]

» Reaction Workflow
Caption: Workflow for the synthesis of 3-(Benzyloxy)cyclobutanol.
o Methodology
o 3-(Benzyloxy)cyclobutanone is dissolved in a mixture of tetrahydrofuran and methanol.[2]
o The solution is cooled to 0 °C.[2]
o Sodium borohydride is added in portions.[2]
o The reaction mixture is stirred at room temperature.[2]

o Upon completion, the reaction is quenched with water and the product is extracted with
ethyl acetate.[2]
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o The combined organic layers are dried and concentrated to yield 3-
(Benzyloxy)cyclobutanol.[2]

Biological Activity and Applications

There is no specific information available in the searched literature regarding the biological
activity or signaling pathways associated with 3-Benzylcyclobutanol.

For 3-(Benzyloxy)cyclobutanol, its utility is primarily noted as a versatile intermediate in organic
synthesis.[3] It is of interest in the development of pharmaceuticals, where the cyclobutane
motif can be incorporated into drug candidates to modulate their biological activity and stability.
[3] The benzyloxy group can also function as a protecting group for the alcohol functionality.[3]
Additionally, it has been mentioned as a potential component in the synthesis of fragrances and
other fine chemicals.[3] Some sources suggest its use as a radiolabeled compound for
studying drug metabolism and its potential to inhibit DNA and protein synthesis in tumor cell
lines in vitro.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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